
An In-depth Technical Guide on 1-Iodo-2-
Methylcyclopropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Iodo-2-methylcyclopropane

Cat. No.: B15306367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Iodo-2-methylcyclopropane is a halogenated derivative of methylcyclopropane. This

technical guide aims to provide a comprehensive overview of its physical properties. However,

a thorough search of available scientific literature and chemical databases reveals a significant

lack of experimentally determined physical data for this specific compound. The majority of

accessible information is limited to computed or predicted values. This document summarizes

the available computational data and highlights the current knowledge gap regarding the

experimental properties and protocols for 1-iodo-2-methylcyclopropane.

Introduction
1-Iodo-2-methylcyclopropane, with the chemical formula C₄H₇I, is a substituted cyclopropane

ring system. The presence of an iodine atom and a methyl group on the three-membered ring

suggests potential for use in organic synthesis, potentially as a reactive intermediate. The

strained cyclopropane ring and the carbon-iodine bond are key functional features that would

be expected to influence its reactivity. Despite its simple structure, there is a notable absence

of published experimental studies detailing its physical characteristics, synthesis, or reactivity.
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While experimental data is not readily available, computational models provide estimated

values for several key physical and chemical properties of 1-iodo-2-methylcyclopropane.

These properties are summarized in the table below. It is crucial to note that these are

theoretical predictions and may not reflect the actual experimental values.

Property Value Source

Molecular Formula C₄H₇I PubChem[1]

Molecular Weight 182.00 g/mol PubChem[1]

IUPAC Name 1-iodo-2-methylcyclopropane PubChem[1]

CAS Number 89124-64-1 PubChem[1]

XLogP3 2.3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
0 PubChem[1]

Rotatable Bond Count 0 PubChem[1]

Exact Mass 181.95925 Da PubChem[1]

Monoisotopic Mass 181.95925 Da PubChem[1]

Topological Polar Surface Area 0 Å² PubChem[1]

Heavy Atom Count 5 PubChem[1]

Complexity 42.9 PubChem[1]

Table 1: Computed Properties of 1-Iodo-2-methylcyclopropane

Experimental Data
A comprehensive search of scientific databases and literature has yielded no experimentally

determined physical properties such as boiling point, density, or refractive index for 1-iodo-2-
methylcyclopropane. The information available is often mistakenly associated with its non-

cyclic isomer, 1-iodo-2-methylpropane.
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Synthesis and Characterization Protocols
Detailed experimental protocols for the synthesis and characterization (e.g., NMR, Mass

Spectrometry) of 1-iodo-2-methylcyclopropane are not available in the public domain.

Signaling Pathways and Experimental Workflows
There is no information available in the scientific literature regarding the involvement of 1-iodo-
2-methylcyclopropane in any biological signaling pathways or its use in specific experimental

workflows.

Logical Relationship Diagram
Due to the lack of experimental and procedural data, a meaningful diagram illustrating a

signaling pathway or experimental workflow for 1-iodo-2-methylcyclopropane cannot be

constructed. However, a logical workflow for the theoretical investigation of this compound can

be proposed.
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Logical Workflow for the Investigation of 1-Iodo-2-methylcyclopropane

Computational Analysis

Experimental Validation

Application and Reactivity Studies

Prediction of Physical Properties
(Boiling Point, Density, etc.)

Development of a
Synthetic Protocol

Guides Synthesis Design

Simulation of Spectroscopic Data
(NMR, IR, Mass Spec)

Spectroscopic Characterization
(NMR, MS, IR)

Aids in Spectral Interpretation

Purification and Isolation

Measurement of Physical Properties Investigation of Chemical Reactivity

Screening for Biological Activity

Click to download full resolution via product page

Caption: Proposed workflow for the future study of 1-iodo-2-methylcyclopropane.
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Conclusion
This technical guide consolidates the currently available information on 1-iodo-2-
methylcyclopropane. It is evident that there is a significant lack of experimentally verified data

for this compound. The provided computational data serves as a preliminary resource for

researchers. Further experimental investigation is required to determine the actual physical

properties, establish synthetic and characterization protocols, and explore the potential

applications of 1-iodo-2-methylcyclopropane in various scientific and industrial fields. The

workflow presented offers a logical progression for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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